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‘ Compound of Interest

Compound Name: Californidine perchlorate
CAS No.: 17939-31-0
Cat. No.: B600170

Get Quote

As a preferred source for laboratory safety and chemical handling, this guide provides drug development professionals and researchers with the defir

Californidine is an isoquinoline benzophenanthridine alkaloid derived from Eschscholzia californica[1]. In pharmacological research, it is highly valuec
modulator[2][3]. However, handling its perchlorate salt requires rigorous, specialized protocols due to a dual-hazard profile: the acute biological toxicit
of the perchlorate counterion[5].

Physicochemical & Quantitative Hazard Data

To design an effective safety protocol, we must first understand the quantitative and structural parameters of the compound. The following table sumr

Parameter Value | Specification Referen
Compound Name Californidine perchlorate [2]

CAS Registry Number 17939-31-0 [2][6]
Molecular Formula C20H20NO4* - ClO4~ [6]
Molecular Weight 437.83 g/mol [6]

GHS Classification Acute Toxicity 4 (Oral) [41[7]
Hazard Statement H302 (Harmful if swallowed); ATE = 500 mg/kg [4]
Secondary Hazards Strong Oxidizer; Thermal decomposition risk [5]
Storage Conditions 0-6°C (Lyophilized), airtight, light-resistant [1]

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for perchlorate salts. The following matrix outlines the mandatory equipment and the mechanistic rationale (ca
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PPE Category Required Specification Mechan
Protects

Hand Protection Polyvinyl chloride (PVC) or Nitrile gloves .
chemical
. Perchlore

Eye Protection Splash-proof safety goggles (EN166/NIOSH) .
potential
Standard
Body Protection Flame-resistant lab coat & chemical apron and dried
sensitive
Prevents
Respiratory / Environmental Chemical fume hood (Wash-down capable) accumule
ductwork

Operational Handling & Solution Preparation

To ensure both researcher safety and the scientific integrity of your assays, follow this self-validating methodology for weighing and preparing Califor

Step 1: Environmental Preparation Clear the fume hood of all combustible materials, including paper towels, wooden racks, and organic solvents[5]. (

organic fuels eliminates the primary fire and explosion triangle[8][9].

Step 2: Weighing and Transfer Use anti-static, non-metallic spatulas to transfer the lyophilized powder. Causality: Friction or static discharge from me

Step 3: Solvent Reconstitution Dissolve the powder in anhydrous DMSO or ethanol to prepare stock solutions[1]. Causality: Californidine perchlora

utilizing anhydrous solvents ensures molecular stability and reliable receptor modulation in downstream assays[1][3].

Step 4: System Validation Perform periodic HPLC checks on the prepared stock solution[1]. Causality: This creates a self-validating system, confirmir

compound has not degraded during storage[1].

Workflow Visualization

The following diagram maps the logical progression of handling this compound, highlighting the critical divergence during a spill event.
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2. Don Specialized PPE
(PVC/Nitrile, Goggles)

3. Fume Hood Prep
(Clear Combustibles)

l

4. Weighing & Transfer
(Non-metallic tools)

Spill Detected?

Spill Response Protocol 5. Solution Preparation
(Dilute & Absorb) (Anhydrous DMSO/EtOH)

6. Segregated Disposal
(Perchlorate Waste)

Click to download full resolution via product page
Operational workflow for handling Californidine perchlorate, from risk assessment to disposal.
Spill Response & Decontamination Protocol
In the event of a spill, standard laboratory cleanup procedures must be abandoned in favor of the following perchlorate-specific protocol.

Step 1: Isolate and Hydrate Immediately dilute the spilled powder or solution with large quantities of water[8]. Causality: Water desensitizes the perch
into a shock-sensitive state.

Step 2: Inert Absorption (The "No-Paper" Rule) Absorb the diluted spill using dry earth, sand, or a non-combustible inert absorbent. Causality:Never v
a perchlorate solution becomes a highly explosive matrix once the water evaporates[8][9].

Step 3: Containment Sweep the inert absorbent into a designated, clearly labeled, acid-resistant waste container using non-sparking tools[9][10].
Waste Disposal Plan
Improper disposal of perchlorate salts is a leading cause of laboratory incidents. Follow this strict segregation plan:

» Strict Segregation: Place all Californidine perchlorate waste into a dedicated "Perchlorate Waste" container[8][9]. Causality: Mixing perchlorate w
creates a volatile, potentially explosive mixture in the waste carboy[8][9].

« Aqueous Deactivation: Ensure the waste concentration is kept low (e.g., <0.1%) by adding water to the waste container. Causality: Dilution maintai
transit.

« Disposal Coordination: Tag the container as Hazardous Waste and contact your Environmental Health and Safety (EHS) department for an immedi
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti I

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive

progress in science and industry.

Ontario, CA 91761, Unitc
Phone: (601) 213-4426

Email: info@benchchem

Contact our Ph.D. Support Team for a compatibility check
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